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Compound of Interest

Compound Name: Aspartame-d5

Cat. No.: B1141000

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive information on the commercial sourcing
and application of Aspartame-d5, a deuterated analog of the artificial sweetener aspartame.
This stable isotope-labeled compound is a critical tool for researchers in various fields,
particularly in analytical and pharmacokinetic studies, where it serves as a reliable internal
standard for the precise quantification of aspartame in diverse matrices.

Commercial Suppliers and Product Specifications

Aspartame-d5 is available from several reputable commercial suppliers catering to the
research and pharmaceutical industries. While specific product details may vary, the following
tables summarize the key quantitative data for Aspartame-d>5 offered by prominent vendors. It
Is recommended to request a lot-specific Certificate of Analysis (CoA) from the supplier for the
most accurate and up-to-date information.

Table 1: General Product Specifications for Aspartame-d5
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Parameter

Specification

Chemical Name

L-a-Aspartyl-L-phenylalanine-d5 methyl ester

CAS Number 1356849-17-6
Molecular Formula C14H13DsN20s
Molecular Weight ~299.33 g/mol
Appearance White to off-white solid

Table 2: Supplier-Specific Quantitative Data for Aspartame-d5
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Catalog . .
. . Isotopic Available
Supplier Number Purity .
Enrichment Formats
(Example)
Information Information
Santa Cruz available upon available upon )
) sc-218403 Solid
Biotechnology request from request from
CoA CoA
Information
LGC Standards available upon Neat solid (1 mg,
TRC-A790018 =295% (HPLC)
(TRC) request from 10 mg)
CoA
Not explicitly
Not explicitly listed for d5, but
listed for d5, but other deuterated
Cayman ) ]
] other deuterated  standards are Crystalline solid
Chemical )
standards are typically =99%
>98% deuterated forms
(d1-d5); <1% dO
) SYN-A790018- Solid (1 mg, 5
Alsachim >98% >98%
1MG mg, 10 mg)
Comprehensive Information Impurity
Cleanchem CL-ASPM-09 characterization available upon Reference
data provided request Standard

Application in Research: Use as an Internal
Standard

Aspartame-d5 is predominantly utilized as an internal standard in analytical methodologies,
most notably in liquid chromatography-tandem mass spectrometry (LC-MS/MS). The five
deuterium atoms on the phenyl ring give it a distinct mass-to-charge ratio (m/z) compared to
the non-labeled aspartame, while maintaining nearly identical physicochemical properties. This
allows for co-elution during chromatography and similar ionization efficiency, making it an ideal
tool to correct for variations in sample preparation, injection volume, and instrument response.
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This stable isotope dilution method enables highly accurate and precise quantification of
aspartame in complex matrices such as food, beverages, and biological fluids.

Experimental Protocol: Quantification of Aspartame
in Beverages using LC-MS/MS with Aspartame-d5
Internal Standard

The following is a detailed methodology for the quantification of aspartame in beverage
samples, adapted from established analytical procedures.

Materials and Reagents

o Aspartame standard (=98% purity)

Aspartame-d5 internal standard (=98% purity, 298% isotopic enrichment)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Formic acid (LC-MS grade)

Ultrapure water (18.2 MQ-cm)

0.22 pm syringe filters

Preparation of Standard Solutions

e Aspartame Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of aspartame in
10 mL of methanol.

o Aspartame-d5 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1
mg of Aspartame-d5 in 1 mL of methanol.

» Working Standard Solutions: Prepare a series of calibration standards by serial dilution of the
aspartame stock solution with a mixture of water and methanol (e.g., 50:50 v/v) to achieve a
concentration range relevant to the expected sample concentrations.
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Internal Standard Spiking Solution: Prepare a working solution of Aspartame-d5 (e.g., 1
pg/mL) by diluting the stock solution with the same water/methanol mixture.

Sample Preparation

Degas carbonated beverage samples by sonication for 15-20 minutes.

For clear liquid samples, take a 1 mL aliquot. For samples with particulates, centrifuge at
5000 rpm for 10 minutes and use the supernatant.

Add a fixed volume of the Aspartame-d5 internal standard spiking solution to the sample
aliquot to achieve a final concentration within the linear range of the assay (e.g., 100 ng/mL).

Vortex the sample for 30 seconds.

Perform a dilution of the sample with the mobile phase starting conditions (e.g., 95:5
water:acetonitrile with 0.1% formic acid) to bring the expected aspartame concentration into
the calibration range. A dilution factor of 1:100 or 1:1000 is common for commercially
sweetened beverages.

Filter the diluted sample through a 0.22 um syringe filter into an autosampler vial.

LC-MS/MS Instrumental Analysis

Liquid Chromatography System: A high-performance or ultra-high-performance liquid
chromatography (HPLC/UHPLC) system.

Column: A C18 reversed-phase column (e.g., 2.1 x 200 mm, 1.8 pum) is commonly used.
Mobile Phase A: 0.1% Formic acid in ultrapure water.

Mobile Phase B: 0.1% Formic acid in acetonitrile.

Gradient Elution:

o 0-1 min: 5% B

o 1-5 min: Linear gradient from 5% to 95% B
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o 5-7 min: Hold at 95% B

o 7.1-9 min: Return to 5% B and equilibrate

Flow Rate: 0.3 mL/min
Injection Volume: 5 pL
Column Temperature: 40 °C

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

lonization Mode: Positive ESI (+)

Multiple Reaction Monitoring (MRM) Transitions:

o Aspartame: Precursor ion (Q1) m/z 295.1 - Product ion (Q3) m/z 179.1

o Aspartame-d5: Precursor ion (Q1) m/z 300.1 - Product ion (Q3) m/z 184.1
o Note: These transitions should be optimized for the specific instrument used.

Instrument Parameters: Optimize source parameters such as capillary voltage, source
temperature, and gas flows according to the manufacturer's recommendations for the
specific instrument.

Data Analysis and Quantification

Integrate the peak areas for both the aspartame and Aspartame-d5 MRM transitions.

Calculate the ratio of the peak area of aspartame to the peak area of Aspartame-d5 for
each standard and sample.

Construct a calibration curve by plotting the peak area ratio against the concentration of the
aspartame standards.

Determine the concentration of aspartame in the samples by interpolating their peak area
ratios from the calibration curve.
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» Account for the initial dilution factor to report the final concentration of aspartame in the
original beverage sample.

Visualizations
Experimental Workflow for Aspartame Quantification
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Caption: Workflow for the quantification of aspartame in beverages using Aspartame-d5 as an
internal standard.

This guide provides a foundational understanding of the commercial availability and analytical
application of Aspartame-d5. Researchers are encouraged to consult specific product
documentation and relevant scientific literature for further details and to validate all methods for
their specific instrumentation and matrices.

 To cite this document: BenchChem. [A Technical Guide to Aspartame-d5 for Research
Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1141000#commercial-suppliers-of-aspartame-d5-for-
research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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